3-amino-4-(2-chlorothiophen-3-yl)butanoic acid hydrochloride
Overview
Description
3-amino-4-(2-chlorothiophen-3-yl)butanoic acid hydrochloride is a useful research compound. Its molecular formula is C8H11Cl2NO2S and its molecular weight is 256.1. The purity is usually 95.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-amino-4-(2-chlorothiophen-3-yl)butanoic acid hydrochloride involves the reaction of 2-chlorothiophene-3-carboxylic acid with ethyl 3-aminobutanoate, followed by hydrolysis and acidification to obtain the final product.", "Starting Materials": [ "2-chlorothiophene-3-carboxylic acid", "ethyl 3-aminobutanoate", "sodium hydroxide", "hydrochloric acid", "water", "ethyl acetate" ], "Reaction": [ "Step 1: 2-chlorothiophene-3-carboxylic acid is reacted with ethyl 3-aminobutanoate in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP) in anhydrous ethyl acetate to form the intermediate ethyl 4-(2-chlorothiophen-3-yl)but-2-enoate.", "Step 2: The intermediate is then hydrolyzed with sodium hydroxide in water to form the corresponding acid, 4-(2-chlorothiophen-3-yl)but-2-enoic acid.", "Step 3: The acid is then acidified with hydrochloric acid to form the final product, 3-amino-4-(2-chlorothiophen-3-yl)butanoic acid hydrochloride." ] } | |
CAS No. |
2694745-41-8 |
Molecular Formula |
C8H11Cl2NO2S |
Molecular Weight |
256.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
